Cas no 196518-45-3 (2-Naphthalenecarboxylic acid,6-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-)

2-Naphthalenecarboxylic acid,6-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]- structure
196518-45-3 structure
Product Name:2-Naphthalenecarboxylic acid,6-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-
CAS No:196518-45-3
MF:C25H19NO3
MW:381.423266649246
CID:1388202
Update Time:2024-08-14

2-Naphthalenecarboxylic acid,6-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylic acid,6-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-
    • 2-Naphthalenecarboxylic acid, 6-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-
    • Inchi: 1S/C25H19NO3/c1-14-3-4-15(2)24-20(14)13-23(29-24)22-10-9-21(26-22)18-7-5-17-12-19(25(27)28)8-6-16(17)11-18/h3-13,26H,1-2H3,(H,27,28)
    • InChI Key: VQFYGAXCXHKFGW-UHFFFAOYSA-N
    • SMILES: C1=C2C(C=C(C3=CC=C(C4=CC5=C(C)C=CC(C)=C5O4)N3)C=C2)=CC=C1C(O)=O

Computed Properties

  • Exact Mass: 381.13657

Experimental Properties

  • Density: 1.295±0.06 g/cm3(Predicted)
  • Boiling Point: 636.1±50.0 °C(Predicted)
  • PSA: 66.23
  • pka: 4.26±0.30(Predicted)
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